Cas no 2278748-46-0 (2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone)

• Product Name: 2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone
• CAS No: 2278748-46-0
• MF: C₉H₁₄ClNO₃S
• MW: 251.730360507965
• CID: 5412075
• PubChem ID: 145906234
• Update Time: 2025-05-23

2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aR)-5-(2-chloropropanoyl)-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione
• 2278748-46-0
• Z2959435822
• EN300-7559947
• 1-[(3As,6aS)-1,1-dioxo-2,3,3a,4,6,6a-hexahydrothieno[2,3-c]pyrrol-5-yl]-2-chloropropan-1-one
• 2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone

• Inchi： 1S/C9H14ClNO3S/c1-6(10)9(12)11-4-7-2-3-15(13,14)8(7)5-11/h6-8H,2-5H2,1H3/t6?,7-,8+/m0/s1
• InChI Key： FIWLDAULTCWMEV-ZHFSPANRSA-N
• SMILES： C(N1C[C@]2([H])CCS(=O)(=O)[C@]2([H])C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 251.0382922g/mol
• Monoisotopic Mass: 251.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone

Comprehensive Analysis of 2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone (CAS No. 2278748-46-0)

The compound 2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone (CAS No. 2278748-46-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the thieno[2,3-c]pyrrol core and sulfone moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammation.

In recent years, the demand for sulfone-containing compounds like 2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone has surged due to their enhanced stability and bioavailability. This aligns with the growing interest in sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such complex molecules. The compound’s chiral centers (3aS, 6aS) further highlight its utility in asymmetric synthesis, a hot topic in modern organic chemistry.

From a technical perspective, the CAS No. 2278748-46-0 compound exhibits remarkable solubility in polar aprotic solvents, making it suitable for diverse reaction conditions. Its chloro-propanone segment is a reactive handle for further functionalization, enabling the creation of libraries for high-throughput screening. This property is particularly relevant to the drug repurposing trend, where existing scaffolds are modified to discover new therapeutic uses.

The thieno[2,3-c]pyrrol framework in this molecule is structurally analogous to several FDA-approved drugs, sparking interest in its potential as a privileged scaffold. Computational studies suggest that derivatives of this compound could interact with G-protein-coupled receptors (GPCRs), a major target class in precision medicine. Such insights are driving collaborations between academia and industry to explore its structure-activity relationships (SAR).

As the scientific community prioritizes AI-driven drug design, compounds like 2-Chloro-1-[(3aS,6aS)-hexahydro-1,1-dioxido-5H-thieno[2,3-c]pyrrol-5-yl]-1-propanone are gaining attention for their machine-learning-friendly properties. Their well-defined stereochemistry and modularity align with fragment-based drug discovery strategies. Furthermore, the compound’s patent landscape is under scrutiny, as innovators seek to protect novel applications in biocatalysis and nanomaterial synthesis.

In summary, CAS No. 2278748-46-0 represents a versatile building block at the intersection of medicinal chemistry and materials science. Its relevance to personalized therapeutics and catalysis ensures its continued prominence in cutting-edge research. Future studies may focus on optimizing its synthetic routes and expanding its utility in bioconjugation and proteolysis-targeting chimeras (PROTACs).